Cas no 1447962-30-2 (3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole)

3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole is a brominated dihydroisoxazole derivative featuring a 4-methoxyphenoxymethyl substituent. This compound is of interest in synthetic organic chemistry due to its functionalized isoxazole core, which serves as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of both bromine and methoxy-phenoxymethyl groups enhances its reactivity, enabling selective modifications for further derivatization. Its stable dihydroisoxazole structure offers a balance between reactivity and stability, making it suitable for controlled synthetic applications. Researchers value this compound for its potential in constructing complex heterocyclic frameworks, particularly in medicinal chemistry and material science.

3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole structure

1447962-30-2 structure

Product Name:3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole

CAS No:1447962-30-2

MF:C₁₁H₁₂BrNO₃

MW:286.12188243866

CID:5209540

Update Time:2025-05-25

3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole
- Isoxazole, 3-bromo-4,5-dihydro-5-[(4-methoxyphenoxy)methyl]-
- Inchi： 1S/C11H12BrNO3/c1-14-8-2-4-9(5-3-8)15-7-10-6-11(12)13-16-10/h2-5,10H,6-7H2,1H3
- InChI Key： IENZXQOWMPEUDT-UHFFFAOYSA-N
- SMILES： O1C(COC2=CC=C(OC)C=C2)CC(Br)=N1

3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM505387-1g	3-Bromo-5-((4-methoxyphenoxy)methyl)-4,5-dihydroisoxazole	1447962-30-2	97%	1g	$480	2023-03-07

3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole

Research Briefing on 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole (CAS: 1447962-30-2)

The compound 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole (CAS: 1447962-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the bromo and methoxy-phenoxymethyl groups provides opportunities for further chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the synthesis of this compound and its derivatives.

In vitro and in vivo studies have demonstrated that 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole exhibits notable activity against a range of biological targets. For instance, preliminary findings suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its interaction with specific protein targets has been investigated using molecular docking and X-ray crystallography, providing insights into its binding mechanisms.

Further research has explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. These studies are critical for assessing its suitability as a lead compound in drug development. While the results are promising, challenges such as optimizing selectivity and reducing off-target effects remain areas of active investigation.

In conclusion, 3-Bromo-5-(4-methoxy-phenoxymethyl)-4,5-dihydro-isoxazole represents a versatile and pharmacologically relevant molecule with significant potential in medicinal chemistry. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations, paving the way for its application in novel drug candidates.